Cas no 2229388-84-3 (3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid
• CAS No: 2229388-84-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5853375
• PubChem ID: 165759057
• Update Time: 2025-09-28

3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid
• EN300-1774831
• 2229388-84-3

• Inchi： 1S/C11H16N2O4/c1-3-13-7-12-6-9(13)8(4-10(14)15)5-11(16)17-2/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： LCTBCATZFXBHQJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid

Professional Introduction to 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic Acid (CAS No. 2229388-84-3)

3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid, with the CAS number 2229388-84-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both an ethyl-substituted imidazole moiety and a methoxy-functionalized pentanoic acid backbone suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The compound's structure, featuring a five-membered heterocyclic ring fused with a carboxylic acid derivative, positions it as a promising intermediate in the synthesis of more complex molecules. Recent advancements in synthetic chemistry have enabled the development of novel methodologies for constructing such heterocyclic systems, which are often pivotal in the design of bioactive agents. The 1-ethyl-1H-imidazol-5-yl group, in particular, is known for its ability to interact with biological targets, making it an attractive feature for medicinal chemists.

In the realm of biomedical research, 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid has been investigated for its potential role in modulating various biological pathways. Studies have indicated that compounds with similar structural motifs may exhibit properties such as enzyme inhibition or receptor binding affinity. For instance, the imidazole ring is a common pharmacophore in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The methoxy group on the pentanoic acid moiety further enhances its reactivity and solubility, which are critical factors in drug formulation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes. The use of advanced spectroscopic methods like NMR and mass spectrometry has facilitated the characterization of the compound's structure, confirming its identity and purity. These advancements underscore the importance of cutting-edge analytical tools in modern chemical research.

One of the most compelling aspects of 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid is its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced biological activity. For example, modifications to the ethyl-substituted imidazole ring have led to compounds with improved binding affinity to specific protein targets. Similarly, alterations to the methoxy-pentanoic acid moiety have resulted in derivatives with altered pharmacokinetic profiles.

The compound's potential applications extend beyond traditional drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The ability to functionalize both the imidazole ring and the carboxylic acid group provides chemists with a high degree of flexibility in designing molecules with tailored properties. This versatility makes 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid a valuable asset in industrial chemistry as well.

Recent studies have also highlighted the compound's role in computational chemistry and molecular modeling. Its well-defined structure allows researchers to use it as a reference point for understanding how different functional groups influence molecular interactions. This has implications for drug design algorithms and predictive modeling tools, which are increasingly relied upon in pharmaceutical research.

The future prospects for 3-(1-ethyl-1H-imidazol-5-yl)-5-methoxy-5-oxopentanoic acid are bright, with ongoing research uncovering new possibilities for its application. As synthetic methodologies continue to evolve, so too will our ability to harness its potential fully. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, 3-(1-ethyl-1H-imidazol-5-ylyl)-5-methoxy-pentanoic acid (CAS No. 2229388) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers seeking to develop new drugs, agrochemicals, or specialty chemicals. As our understanding of its properties grows, so too will its impact on various fields of study.